Cas no 36186-96-6 (3-Methyl-5-propylphenol)
3-Methyl-5-propylphenol structure
Product Name:3-Methyl-5-propylphenol
CAS No:36186-96-6
MF:C10H14O
MW:150.217563152313
CID:921101
Update Time:2023-08-02
3-Methyl-5-propylphenol Chemical and Physical Properties
Names and Identifiers
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- phenol, 3-methyl-5-propyl-
- 3-methyl-5-propylphenol
- 3-Methyl-5-propyl-phenol
- 3-Methyl-5-propylphenol
-
- Inchi: 1S/C10H14O/c1-3-4-9-5-8(2)6-10(11)7-9/h5-7,11H,3-4H2,1-2H3
- InChI Key: JJSCDVBOAHVDOC-UHFFFAOYSA-N
- SMILES: OC1C=C(C)C=C(C=1)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.9688 (estimate)
- Melting Point: 11°C
- Boiling Point: 258°C
- Refractive Index: 1.5071 (estimate)
3-Methyl-5-propylphenol Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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